3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one

• IUPAC Name: (E)-3-(3-chloro-2-methylanilino)-1-(4-methoxyphenyl)but-2-en-1-one
• InChI: InChI=1S/C18H18ClNO2/c1-12(20-17-6-4-5-16(19)13(17)2)11-18(21)14-7-9-15(22-3)10-8-14/h4-11,20H,1-3H3/b12-11+
• InChI Key: OYMJISSMCKSHEX-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=CC(=O)C2=CC=C(C=C2)OC)C
• Isomeric SMILES: CC1=C(C=CC=C1Cl)N/C(=C/C(=O)C2=CC=C(C=C2)OC)/C
• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol

Description

3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one, also known as CAY10566, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2007 by a group of chemists led by Dr. Stephen Frye at the University of North Carolina at Chapel Hill. Since then, CAY10566 has been studied extensively for its potential therapeutic applications in various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one involves the binding of the inhibitor to the ATP-binding site of the targeted protein kinases. This binding prevents the transfer of phosphate groups from ATP to target proteins, thereby inhibiting their activity. The inhibition of PIM kinases by 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.
Biochemical and Physiological Effects
3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one has been shown to have several biochemical and physiological effects. In cancer cells, it induces apoptosis by activating the caspase cascade and downregulating anti-apoptotic proteins. In animal models of inflammation, it reduces the production of pro-inflammatory cytokines and chemokines. Additionally, 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one has been shown to inhibit the growth of several cancer cell lines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one in lab experiments is its high potency and specificity for PIM kinases. This allows for the selective inhibition of these kinases without affecting other cellular processes. However, one limitation of using 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research and development of 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one. One potential application is in the treatment of cancer, where it could be used as a targeted therapy for tumors that overexpress PIM kinases. Additionally, 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one could be further optimized for its pharmacokinetic properties to improve its bioavailability and solubility. Finally, the development of more potent and selective inhibitors of PIM kinases could lead to the discovery of new therapeutic targets for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one involves a multi-step process that starts with the reaction of 3-chloro-2-methylaniline with 4-methoxybenzaldehyde to form an imine intermediate. The imine is then reduced to the corresponding amine using sodium borohydride. The final step involves the reaction of the amine with ethyl acetoacetate and subsequent cyclization to form the final product, 3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one.

Scientific Research Applications

3-[(3-chloro-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one has been shown to have potent inhibitory activity against several protein kinases, including PIM1, PIM2, and PIM3. These kinases are known to play critical roles in various cellular processes, including cell proliferation, survival, and differentiation. Inhibition of these kinases has been shown to have therapeutic potential in cancer and inflammatory diseases.